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Compound of Interest

Compound Name: Rabeprazole-d4

Cat. No.: B602534 Get Quote

The proper disposal of Rabeprazole-d4, a deuterated analog of the proton pump inhibitor

Rabeprazole, is critical for ensuring laboratory safety, environmental protection, and regulatory

compliance. This guide provides essential safety information and step-by-step procedures for

researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information
Rabeprazole-d4, in its sodium salt form, is classified as a hazardous substance.[1] It is

imperative to handle this compound with appropriate personal protective equipment (PPE) and

to be aware of its potential health effects.

Hazard Identification and Classification:

Hazard Class GHS Code Description

Acute Oral Toxicity H302 Harmful if swallowed.[1][2]

Skin Irritation H315 Causes skin irritation.[1]

Eye Irritation H319
Causes serious eye irritation.

[1]

Specific Target Organ Toxicity H335
May cause respiratory

irritation.[1]
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Source: Cayman Chemical Safety Data Sheet, 2024.[1]

Precautionary Measures:

P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][3]

P264: Wash skin thoroughly after handling.[3]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[3]

P302+P352: IF ON SKIN: Wash with plenty of water.[3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

Regulatory Framework for Pharmaceutical Waste
The disposal of chemical waste, including Rabeprazole-d4, is governed by stringent federal

and state regulations. The primary regulatory body in the United States is the Environmental

Protection Agency (EPA), which enforces the Resource Conservation and Recovery Act

(RCRA).[4][5][6] This act outlines the proper management of hazardous waste from its

generation to its final disposal.[4]

For pharmaceutical waste specifically, the EPA's regulations under Subpart P of the RCRA

provide a framework for healthcare facilities and, by extension, research laboratories.[5] A key

provision of this rule is that healthcare facilities can no longer flush hazardous waste

pharmaceuticals down the drain.[5]

Step-by-Step Disposal Procedure for Rabeprazole-
d4
The recommended disposal method for Rabeprazole-d4 is to use a licensed professional

waste disposal service. This ensures that the compound is managed in a manner that is safe,

environmentally responsible, and compliant with all applicable regulations.

Step 1: Segregation and Collection
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Designate a specific, clearly labeled waste container for Rabeprazole-d4 and any materials

contaminated with it (e.g., gloves, weighing paper, pipette tips).

The container should be kept in a well-ventilated area, such as a fume hood, and remain

closed when not in use.

Step 2: Waste Characterization

Although Rabeprazole-d4 itself is not explicitly listed as a hazardous waste under RCRA, its

identified hazards (irritant, harmful if swallowed) necessitate that it be treated as such.[1]

Do not mix Rabeprazole-d4 waste with other chemical waste streams unless compatibility

has been confirmed.

Step 3: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the chemical waste.

Provide the EHS department with a copy of the Safety Data Sheet (SDS) for Rabeprazole-
d4.

Most pharmaceutical waste is ultimately disposed of via incineration at a licensed medical

incineration site.[5]

What to Avoid:

Do not dispose of Rabeprazole-d4 in the regular trash.

Do not flush Rabeprazole-d4 down the sink or drain.[5][7] This is to prevent the

contamination of water systems, as water treatment plants are generally not equipped to

remove pharmaceuticals.[7] The Safety Data Sheet specifies that undiluted product or large

quantities should not reach ground water, water courses, or sewage systems.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Rabeprazole-d4 in a laboratory setting.
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Rabeprazole-d4 Disposal Protocol

Rabeprazole-d4 Waste Generated

Assess Hazards
(Refer to SDS)

Hazardous?

Segregate in a Labeled,
Closed Container

 Yes 

Improper Disposal
(Trash, Drain)

 No
(Not Applicable for Rabeprazole-d4)

Contact Environmental
Health & Safety (EHS)

Arrange for Licensed
Professional Disposal

(e.g., Incineration)

STOP

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Rabeprazole-d4.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Rabeprazole-d4, thereby protecting themselves, their colleagues, and the

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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